Cas no 2432907-73-6 (1-[(3S,10R,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone)

1-[(3S,10R,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone structure
2432907-73-6 structure
Product Name:1-[(3S,10R,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
CAS No:2432907-73-6
MF:C21H32O2
MW:316.477586746216
CID:6558623
PubChem ID:5702134
Update Time:2024-03-01

1-[(3S,10R,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone Chemical and Physical Properties

Names and Identifiers

    • NINDS_000153
    • KBio2_003613
    • BSPBio_001784
    • MLS002554470
    • Spectrum4_000397
    • NSC-757403
    • DivK1c_000153
    • Pharmakon1600-01500645
    • 2432907-73-6
    • SPECTRUM1500645
    • 1-[(3S,10R,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone
    • KBio1_000153
    • Spectrum2_000942
    • KBio2_001045
    • KBio2_006181
    • AS-12486
    • 1-(3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)ethanone
    • CHEMBL77462
    • 3h-pregnenolone
    • IDI1_000153
    • NCGC00179006-01
    • AA-504/07226007
    • KBio3_001284
    • CCG-39689
    • SBI-0051574.P002
    • SCHEMBL12029046
    • AB00052137_04
    • Spectrum5_001433
    • AKOS032962021
    • Spectrum3_000282
    • NSC757403
    • Q27166950
    • EN300-37158614
    • HMS3088I08
    • KBioSS_001045
    • SPBio_000904
    • HMS1921O05
    • Spectrum_000565
    • CHEBI:95155
    • 1-[(1S,7S,9aR,11aS)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
    • BRD-A35054627-001-05-5
    • SMR001475751
    • HMS500H15
    • KBioGR_000953
    • Inchi: 1S/C21H32O2/c1-13(22)17-6-7-18-16-5-4-14-12-15(23)8-10-20(14,2)19(16)9-11-21(17,18)3/h4,15-19,23H,5-12H2,1-3H3/t15-,16?,17+,18?,19?,20-,21+/m0/s1
    • InChI Key: ORNBQBCIOKFOEO-WPVPORHCSA-N
    • SMILES: O[C@H]1CC[C@@]2(C)C(C1)=CCC1C2CC[C@]2(C)[C@@H](C(C)=O)CCC21

Computed Properties

  • Exact Mass: 316.240230259g/mol
  • Monoisotopic Mass: 316.240230259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 550
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 37.3Ų

1-[(3S,10R,13S,17S)-3-hydroxy-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-37158614-0.05g
1-[(1S,7S,9aR,11aS)-7-hydroxy-9a,11a-dimethyl-1H,2H,3H,3aH,3bH,4H,6H,7H,8H,9H,9aH,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]ethan-1-one
2432907-73-6 95.0%
0.05g
$2755.0 2025-03-18
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